![molecular formula C23H27N3O4S B2654685 N-phenyl-N-(4-(pyrrolidin-1-ylsulfonyl)benzoyl)piperidine-1-carboxamide CAS No. 899755-23-8](/img/structure/B2654685.png)
N-phenyl-N-(4-(pyrrolidin-1-ylsulfonyl)benzoyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-phenyl-N-(4-(pyrrolidin-1-ylsulfonyl)benzoyl)piperidine-1-carboxamide” is a chemical compound. Its empirical formula is C12H16N2O3S and its molecular weight is 268.33 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The pyrrolidine ring is a common feature in many biologically active compounds .Physical And Chemical Properties Analysis
The compound is a solid . Other physical and chemical properties are not available in the search results.Scientific Research Applications
Anti-Acetylcholinesterase Activity : Sugimoto et al. (1990) synthesized a series of piperidine derivatives and evaluated them for anti-acetylcholinesterase (anti-AChE) activity. They found that certain derivatives, particularly those with bulky moieties at the para position, showed potent inhibition of acetylcholinesterase. This research points to potential applications in treating conditions like dementia (Sugimoto et al., 1990).
Mycobacterium Tuberculosis Inhibitors : Samala et al. (2013) developed novel derivatives of pyrazolo[4,3-c]pyridine, synthesized from piperidin-4-one, as inhibitors of Mycobacterium tuberculosis pantothenate synthetase. These compounds showed promise in inhibiting the bacteria responsible for tuberculosis (Samala et al., 2013).
Antituberculosis Activity : Jeankumar et al. (2013) synthesized a series of thiazole-aminopiperidine hybrid analogues that demonstrated in vitro activity against Mycobacterium smegmatis and Mycobacterium tuberculosis. These compounds were found to be effective in inhibiting the tuberculosis-causing bacteria without being cytotoxic (Jeankumar et al., 2013).
Anti-Angiogenic and DNA Cleavage Activities : Kambappa et al. (2017) synthesized novel carboxamide derivatives and tested them for their ability to inhibit angiogenesis using the chick chorioallantoic membrane model. Additionally, these compounds demonstrated DNA cleavage activities, suggesting potential applications in cancer research (Kambappa et al., 2017).
Polymer Synthesis : Pasquale and Recca (1998) synthesized high molecular weight aromatic polyamides using components including a benzoyl derivative. These polymers were characterized for their thermal and physical properties, indicating their use in material science applications (Pasquale & Recca, 1998).
Serotonin Receptor Agonists : Sonda et al. (2004) synthesized a series of benzamide derivatives with piperidine as part of their structure. These compounds showed selective agonist activity at serotonin 4 receptors, suggesting potential therapeutic applications in gastrointestinal motility disorders (Sonda et al., 2004).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-phenyl-N-(4-pyrrolidin-1-ylsulfonylbenzoyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O4S/c27-22(19-11-13-21(14-12-19)31(29,30)25-17-7-8-18-25)26(20-9-3-1-4-10-20)23(28)24-15-5-2-6-16-24/h1,3-4,9-14H,2,5-8,15-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQTOMDZIRLWAIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)N(C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.